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Compound of Interest

3-(Diethoxyphosphoryloxy)-1,2,3-
Compound Name:

benzotriazin-4(3H)-one

Cat. No.: B556695

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for
3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one (DEPBT), a widely used coupling
reagent in peptide synthesis and other areas of organic chemistry. Adherence to these
guidelines is crucial for ensuring a safe laboratory environment.

Chemical Identification and Physical Properties

DEPBT is a crystalline solid that is valued for its ability to facilitate amide bond formation with a
high degree of efficiency and remarkable resistance to racemization.[1][2][3]1[4]1[5][6][7][8][9][10]
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Chemical Name (Diethoxyphosphoryloxy)-1,2,3  [1]
-benzotriazin-4(3H)-one
DEPBT, Diethyl 4-ox0-1,2,3-

Synonyms benzotriazin-3(4H)-yl [1]
phosphate

CAS Number 165534-43-0 [1]

Molecular Formula C11H14N30sP [1]

Molecular Weight 299.22 g/mol [5][11]
White to off-white crystalline

Appearance [5]
powder

Purity >98.0% [5]

Melting Point 75-77 °C [11]

Storage Temperature 2-8 °C [5]

Hazard Identification and Classification

DEPBT is classified as an irritant. The primary hazards are associated with skin, eye, and

respiratory system contact.

Hazard Class GHS Classification  Signal Word Hazard Statement
) o ) H315: Causes skin
Skin Irritation Category 2 Warning L
Irritation
o ] H319: Causes serious
Eye Irritation Category 2A Warning o
eye irritation
Specific Target Organ Category 3
P o ] g g g. Y ] H335: May cause
Toxicity (Single (Respiratory tract Warning ) S
S respiratory irritation
Exposure) irritation)
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Data sourced from multiple Safety Data Sheets.

Toxicological Data

Specific quantitative toxicological data for DEPBT, such as LD50 (lethal dose, 50%) or LC50
(lethal concentration, 50%), are not readily available in publicly accessible databases. The
primary toxicological concerns are its irritant properties.

Exposure Route Health Effects

Inhalation May cause respiratory tract irritation.
Skin Contact Causes skin irritation.

Eye Contact Causes serious eye irritation.
Ingestion May be harmful if swallowed.

Handling Precautions and Personal Protective
Equipment (PPE)

Proper handling procedures and the use of appropriate personal protective equipment are
essential to minimize the risks associated with DEPBT.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust.

Personal Protective Equipment (PPE)
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PPE Type

Specification

Eye/Face Protection

Chemical safety goggles or a face shield.

Skin Protection

Chemical-resistant gloves (e.qg., nitrile rubber), a

lab coat, and closed-toe shoes.

Respiratory Protection

If working outside of a fume hood or if dust
generation is significant, a NIOSH-approved

particulate respirator is recommended.

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an

unconscious person. Seek medical attention.

Accidental Release Measures: Spill Cleanup

Protocol

In the event of a spill, follow these procedures to ensure safe cleanup.
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Workflow for DEPBT Spill Cleanup

mmediate Action

Evacuate Immediate Area
Alert Others

Assess the Spill
(Size and Location)

f safe to proceed
Don Appropriate PPE

(Gloves, Goggles, Lab Coat, Respirator)

Contain the Spill
(Use absorbent pads or dikes for large spills)

For solid spills:

Gently sweep or scoop up material
- Avoid creating dust

- Place in a sealed container

Clean Up the Spill

Wipe the area with a damp cloth
- Wash with soap and water

Decontaminate the Area

Collect all contaminated materials
- Label as hazardous waste

Dispose of Waste

Cleanup Complete

Click to download full resolution via product page
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Caption: Workflow for handling a DEPBT spill.

Experimental Protocols for Handling and Use

DEPBT is a highly effective coupling reagent for both solution-phase and solid-phase peptide

synthesis.

Solution-Phase Peptide Coupling

Dissolution: Dissolve the N-protected amino acid (1 equivalent) and the amino acid ester
hydrochloride (1 equivalent) in an appropriate solvent such as N,N-dimethylformamide
(DMF) or dichloromethane (DCM).

Base Addition: Add a tertiary amine base, such as diisopropylethylamine (DIPEA) (2-3
equivalents), to neutralize the hydrochloride salt and facilitate the reaction.

DEPBT Addition: Add DEPBT (1.1-1.2 equivalents) to the reaction mixture.

Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by
thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Work-up: Once the reaction is complete, the crude peptide can be isolated by standard
aqueous work-up and purified by chromatography.

Solid-Phase Peptide Coupling

Resin Preparation: Swell the resin in the appropriate solvent (e.g., DMF or DCM).

Amino Acid and DEPBT Addition: In a separate vessel, pre-activate the N-protected amino
acid (3-5 equivalents relative to the resin substitution) with DEPBT (3-5 equivalents) and a
base like DIPEA (6-10 equivalents) in DMF for a few minutes.

Coupling: Add the activated amino acid solution to the resin and shake at room temperature
for the desired time (typically 1-2 hours).

Washing: After the coupling reaction is complete, wash the resin thoroughly with DMF, DCM,
and methanol to remove any unreacted reagents and byproducts.
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« Confirmation: Perform a qualitative test (e.g., Kaiser test) to confirm the completion of the
coupling reaction.

Signaling Pathway for DEPBT-Mediated Amide Bond
Formation

The mechanism of DEPBT in promoting amide bond formation involves the in-situ generation of
a highly reactive ester intermediate.

Amide
(R-CO-NH-R")

Amine

Carboxylic Acid (R-NH2)

(R-COOH)

Active Ester Intermediate Byproducts

Base
(e.g., DIPEA)

Click to download full resolution via product page

Caption: Simplified pathway of DEPBT-mediated amide bond formation.

By following these comprehensive safety and handling guidelines, researchers can effectively
utilize DEPBT in their synthetic endeavors while maintaining a high standard of laboratory
safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
DEPBT]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556695#depbt-safety-data-sheet-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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